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Compound of Interest

Compound Name: Alanyltryptophan

CAS No.: 16305-75-2

Cat. No.: B090144 Get Quote

Executive Summary: Immediate Action Plan
Do not dispose of Alanyltryptophan (L-Alanyl-L-Tryptophan) down the drain.

Although Alanyltryptophan is a stable dipeptide and generally classified as non-hazardous

under GHS standards, professional laboratory compliance dictates it be managed as Chemical

Waste. This protocol prevents regulatory violations regarding Biological Oxygen Demand

(BOD) loading in municipal water systems and adheres to "Cradle-to-Grave" waste tracking.

Solids (Powder): Collect in a dedicated Non-Hazardous Chemical Waste container.

Stock Solutions (>1%): Collect in liquid chemical waste carboys.

Spent Media (Cell Culture): Treat as Biological Waste (Bleach/Autoclave) due to potential

cellular contamination, not the dipeptide itself.

Chemical Profile & Risk Assessment
To dispose of a chemical safely, you must understand its physical behavior. Alanyltryptophan
is often used as a stable source of L-Glutamine and L-Tryptophan in cell culture media.
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Property Data Relevance to Disposal

Chemical Name L-Alanyl-L-Tryptophan Identification

CAS Number 16305-75-2 Required for Waste Manifests

Physical State Solid (Crystalline Powder)
Dust generation risk during

transfer

Solubility ~11.4 g/L (Water, 25°C)
Mobile in water; do not sink

dispose

Acidity (pKa) ~3.0 (COOH), ~8.0 (NH3+)
Buffering capacity in waste

streams

Stability Stable; Heat resistant
Will not degrade quickly in

sewer systems

Incompatibilities Strong Oxidizing Agents
Do not mix with

Nitric/Perchloric acid waste

Regulatory Classification (EHS)
RCRA Status: Non-Hazardous.[1] Not listed on EPA P-list (acutely toxic) or U-list (toxic).[2]

GHS Classification: Not classified as a hazardous substance.[3][4]

Operational Risk: Low. However, bulk disposal into waterways can disrupt aquatic nitrogen

balances (eutrophication).

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Reagent)
Applicability: Expired bottles, spilled powder, or excess weighing residue.

Segregation: Do not mix with oxidizers or heavy metals.

Container: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar.

Labeling: Apply a "Non-Hazardous Chemical Waste" label.
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Constituents: "L-Alanyl-L-Tryptophan, Solid."

Hazard Checkbox: Check "None" or "Non-Regulated."

Verification: Ensure the lid is screw-tight. Wipe the exterior to remove dust.

Disposal: Transfer to your facility's Chemical Waste Accumulation Area for incineration.

Protocol B: Liquid Waste (Stock Solutions)
Applicability: High concentration stock solutions prepared for media supplementation.

Assessment: Check the pH. If between 5–9, it is chemically stable.

Collection: Pour into a designated "Aqueous Organic Waste" carboy.

Note: Even though it is non-toxic, most institutional permits prohibit pouring any

synthesized chemical reagent down the sink.

Incompatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Bleach,

Hydrogen Peroxide), as amino acids can react to form chloramines or other byproducts.

Protocol C: Biological Waste (Spent Media)
Applicability: Cell culture supernatant containing trace Alanyltryptophan.

Context: In this state, the biological hazard (cells/viruses) overrides the chemical nature of

the dipeptide.

Deactivation: Add 10% Sodium Hypochlorite (Bleach) to the liquid waste to reach a final

concentration of ~0.5–1% hypochlorite. Allow to sit for 20 minutes.

Disposal: Once deactivated, this specific stream (trace amino acids + bleach) is generally

acceptable for drain disposal with copious water flushing, subject to local EHS approval.

Alternatively, solidify and incinerate as Pathological Waste.

Operational Decision Logic (Visual Workflow)
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The following diagram illustrates the decision-making process for segregating

Alanyltryptophan waste streams.
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Figure 1: Waste segregation decision tree for Alanyltryptophan. Note the distinct separation

between pure chemical streams (Red) and biological media streams (Green).
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While Alanyltryptophan is low-risk, spills in a lab often involve broken glass or simultaneous

spills of other reagents.

PPE: Wear nitrile gloves, lab coat, and safety glasses.[5] Respiratory protection (N95) is

recommended for large powder spills to prevent inhalation irritation.

Powder Spill:

Do not dry sweep (creates dust).

Cover with wet paper towels to dampen.

Scoop into a bag; label as "Chemical Debris."

Clean area with soap and water.[6][7]

Liquid Spill:

Absorb with paper towels or vermiculite.

Place absorbent materials in a bag labeled "Non-Hazardous Debris."

Note: If the liquid was cell culture media, treat the debris as Biohazard (Red Bag).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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